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3,4-Diethoxy-N-(6-(pyrrolidin-1-ylsulfonyl)benzo[d]thiazol-2-yl)benzamide 3,4-Diethoxy-N-(6-(pyrrolidin-1-ylsulfonyl)benzo[d]thiazol-2-yl)benzamide
Brand Name: Vulcanchem
CAS No.: 692745-99-6
VCID: VC0489750
InChI: InChI=1S/C22H25N3O5S2/c1-3-29-18-10-7-15(13-19(18)30-4-2)21(26)24-22-23-17-9-8-16(14-20(17)31-22)32(27,28)25-11-5-6-12-25/h7-10,13-14H,3-6,11-12H2,1-2H3,(H,23,24,26)
SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)N4CCCC4)OCC
Molecular Formula: C22H25N3O5S2
Molecular Weight: 475.6g/mol

3,4-Diethoxy-N-(6-(pyrrolidin-1-ylsulfonyl)benzo[d]thiazol-2-yl)benzamide

CAS No.: 692745-99-6

Main Products

VCID: VC0489750

Molecular Formula: C22H25N3O5S2

Molecular Weight: 475.6g/mol

3,4-Diethoxy-N-(6-(pyrrolidin-1-ylsulfonyl)benzo[d]thiazol-2-yl)benzamide - 692745-99-6

CAS No. 692745-99-6
Product Name 3,4-Diethoxy-N-(6-(pyrrolidin-1-ylsulfonyl)benzo[d]thiazol-2-yl)benzamide
Molecular Formula C22H25N3O5S2
Molecular Weight 475.6g/mol
IUPAC Name 3,4-diethoxy-N-(6-pyrrolidin-1-ylsulfonyl-1,3-benzothiazol-2-yl)benzamide
Standard InChI InChI=1S/C22H25N3O5S2/c1-3-29-18-10-7-15(13-19(18)30-4-2)21(26)24-22-23-17-9-8-16(14-20(17)31-22)32(27,28)25-11-5-6-12-25/h7-10,13-14H,3-6,11-12H2,1-2H3,(H,23,24,26)
Standard InChIKey BEEDQZRMAHXTBS-UHFFFAOYSA-N
SMILES CCOC1=C(C=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)N4CCCC4)OCC
Canonical SMILES CCOC1=C(C=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)N4CCCC4)OCC
PubChem Compound 993387
Last Modified Nov 11 2021
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